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Compound of Interest

Compound Name: Sodium propanolate

Cat. No.: B179413 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure of sodium
propanolate, a reactive alkoxide used in various chemical synthesis applications. The

document focuses on its two isomers, sodium n-propanolate and sodium isopropoxide,

detailing their structural properties, characterization data, and the experimental methods used

for their elucidation.

Sodium n-Propanolate (Sodium propan-1-olate)
Sodium n-propanolate is the sodium salt of 1-propanol. It is a strong base and a competent

nucleophile, frequently utilized as a catalyst and reagent in organic synthesis.[1]

General Properties
The fundamental properties of sodium n-propanolate are summarized below.
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Property Value Reference(s)

IUPAC Name sodium;propan-1-olate [1]

Synonyms
Sodium n-propoxide, Sodium

propoxide
[2]

CAS Number 6819-41-6 [3]

Molecular Formula C₃H₇NaO [3]

Molecular Weight 82.08 g/mol [3]

Appearance White to off-white solid/powder [4]

Molecular and Electronic Structure
Sodium n-propanolate is an ionic compound consisting of a sodium cation (Na⁺) and a

propanolate anion (CH₃CH₂CH₂O⁻). The negative charge is localized on the highly

electronegative oxygen atom. The propyl group is a flexible alkyl chain.
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Molecular Structure of Sodium n-Propanolate
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Fig. 1: Ionic interaction in sodium n-propanolate.

Solid-State Crystal Structure
The definitive method for elucidating the solid-state structure of crystalline materials like sodium

n-propanolate is X-ray diffraction (XRD).[3] Foundational research has determined that sodium

n-propanolate crystallizes in a tetragonal system, a common structure for normal-chain sodium

alkoxides.[3][4] In this arrangement, the sodium and oxygen atoms form a quadratic net, which

is characteristic of an anti-PbO type structure.[3] A significant feature of this crystal structure is

the presence of disorder in the alkyl groups.[3]
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Parameter Value Reference(s)

Crystal System Tetragonal [4]

Space Group P4/nmm (No. 129) [4]

Lattice Constant a 4.3994(9) Å [4]

Lattice Constant c 12.166(21) Å [4]

Spectroscopic Characterization
Vibrational spectroscopy, including Infrared (IR) and Raman techniques, is a powerful tool for

confirming the molecular structure. The deprotonation of propanol to form the propanolate

anion is confirmed by the disappearance of the broad O-H stretching vibration (typically 3200-

3500 cm⁻¹) in the IR spectrum.[1] The key vibrational modes for sodium n-propanolate are

summarized below.

Vibrational Mode
Approximate Wavenumber
(cm⁻¹)

Reference(s)

C–H Stretching ~3000 [4]

C–H Bending ~1450 [4]

C–O Stretching ~1050 [4]

Sodium Isopropoxide (Sodium propan-2-olate)
Sodium isopropoxide is the sodium salt of 2-propanol. As a secondary alkoxide, it offers a

balance between basicity and nucleophilicity and is less sterically hindered than tertiary

alkoxides like sodium tert-butoxide.[5]

General Properties
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Property Value Reference(s)

IUPAC Name disodium bis(propan-2-olate) [6]

Synonyms
Sodium isopropoxide,

Isopropoxysodium
[5]

CAS Number 683-60-3 [5]

Molecular Formula C₃H₇NaO [5]

Molecular Weight 82.08 g/mol [5]

Appearance White to off-white solid [5]

Molecular and Electronic Structure
Similar to its isomer, sodium isopropoxide is an ionic compound. It consists of a sodium cation

(Na⁺) and an isopropoxide anion ((CH₃)₂CHO⁻), where the branched alkyl structure offers

different steric properties compared to the linear n-propanolate.
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Molecular Structure of Sodium Isopropoxide
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PXRD Analysis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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